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Compound of Interest

Compound Name: Allyl 4-bromobutyrate

CAS No.: 178215-45-7

Cat. No.: B068926

Get Quote

Technical Whitepaper & Application Guide
Executive Summary
Allyl 4-bromobutyrate (C₇H₁₁BrO₂) is a specialized heterobifunctional linker designed for

orthogonal conjugation. Unlike simple alkyl halides, this molecule possesses two distinct

reactive termini:[1]

Electrophilic Alkyl Bromide (γ-position): Reacts via nucleophilic substitution (

) with amines, thiols, and phenolics.

Allyl Ester Moiety: Serves as a "masked" carboxylate or a handle for radical-mediated thiol-

ene "click" chemistry and Ring-Closing Metathesis (RCM).

Its primary utility lies in Drug Delivery Systems (DDS) for synthesizing prodrugs and haptens,

and in Polymer Science for post-polymerization functionalization. By enabling the stepwise

attachment of a drug payload to a carrier (e.g., PEG, protein, or nanoparticle) without cross-

reactivity, it ensures high structural fidelity in complex synthesis.
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Physicochemical Specifications
Property Specification

CAS Number 178215-45-7

IUPAC Name Prop-2-enyl 4-bromobutanoate

Molecular Formula C₇H₁₁BrO₂

Molecular Weight 207.07 g/mol

Appearance Colorless to pale yellow liquid

Density ~1.398 g/mL (Predicted)

Boiling Point 98–100 °C at 10 mmHg (Predicted)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

Stability
Moisture sensitive; store under inert gas

(Argon/Nitrogen) at 2–8°C

Synthesis & Manufacturing Protocols
For high-purity applications (drug development), the Acid Chloride Method is preferred over

Fischer Esterification to prevent oligomerization and ensure complete removal of byproducts.

Method A: Acid Chloride Route (High Purity)
Rationale: Uses 4-bromobutyryl chloride to drive the reaction to completion under mild basic

conditions, avoiding the harsh heat of acid catalysis that can polymerize the allyl group.

Reagents:

4-Bromobutyryl chloride (1.0 equiv)

Allyl alcohol (1.1 equiv)

Triethylamine (Et₃N) or Pyridine (1.2 equiv)
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Dichloromethane (DCM) (anhydrous)

Protocol:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar and addition

funnel. Purge with Argon.

Solvation: Dissolve Allyl alcohol (1.1 equiv) and Et₃N (1.2 equiv) in anhydrous DCM at 0°C

(ice bath).

Addition: Dropwise add 4-Bromobutyryl chloride (1.0 equiv) diluted in DCM over 30 minutes.

Maintain temp < 5°C to prevent side reactions.

Reaction: Allow to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 4:1).

Workup: Wash organic layer with 1M HCl (to remove amine salts), then Sat. NaHCO₃, then

Brine.

Purification: Dry over MgSO₄, filter, and concentrate in vacuo. Purify via flash column

chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Method B: Lactone Ring Opening (Industrial Scale)
Rationale: Cost-effective for kilogram-scale production using

-butyrolactone as a precursor.[2]

Bromination:

-Butyrolactone is treated with anhydrous HBr (gas) to ring-open, forming 4-bromobutyric
acid.[3]

Esterification: The acid is refluxed with Allyl alcohol and a catalytic amount of p-

Toluenesulfonic acid (p-TsOH) in Toluene using a Dean-Stark trap to remove water.

Mechanism of Action: The Orthogonal Workflow
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The power of Allyl 4-bromobutyrate lies in its ability to undergo two distinct types of reactions

that do not interfere with each other.

Step 1: The "Anchor" (Nucleophilic Substitution)
The primary alkyl bromide is highly susceptible to

attack.[1] This step is typically performed first to attach the linker to a drug molecule or
functional core.

Nucleophiles: Primary/Secondary amines, Thiols, Phenoxides.

Conditions: Mild base (

or

) in polar aprotic solvent (DMF/ACN).

Step 2: The "Click" (Thiol-Ene Conjugation)
Once the linker is anchored, the allyl tail remains inert until activated by a radical initiator or UV

light. This allows for the "clicking" of the construct onto a polymer or protein carrier.

Reagents: Thiol-terminated polymer (PEG-SH) + Photoinitiator (DMPA).

Mechanism: Anti-Markovnikov addition of the thiol across the allyl double bond.
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Figure 1: The stepwise orthogonal conjugation workflow using Allyl 4-bromobutyrate.

Applications in Drug Development & Materials
A. Hapten Synthesis for ELISA/Vaccines
In immunochemistry, small drug molecules (haptens) must be attached to carrier proteins (like

BSA or KLH) to elicit an immune response.

Protocol: React the drug (e.g., an amine-containing antibiotic) with Allyl 4-bromobutyrate.

Result: The drug now has a 4-carbon spacer ending in an allyl group.

Conjugation: The allyl group is oxidized to an aldehyde (via ozonolysis) or reacted with a

thiol-modified protein to form the final immunogen.

B. Functionalized Polymers (ATRP & RAFT)
While not a standard ATRP initiator itself, Allyl 4-bromobutyrate is used to functionalize

polymer backbones.

Post-Polymerization Modification: A polymer with pendant amine groups (e.g., Polylysine) is

reacted with this linker. The resulting polymer displays allyl groups along its backbone, ready

for cross-linking (to form hydrogels) or attachment of fluorescent tags via click chemistry.

C. Prodrug Linkers
The ester linkage in Allyl 4-bromobutyrate is susceptible to hydrolysis by esterases.

Strategy: The drug is attached via the bromine end. The allyl end is conjugated to a

solubilizing tail (e.g., PEG).

Release: Upon entering the cell, esterases cleave the ester bond, releasing the original drug

(modified with a hydroxy-butyl tail) or triggering a self-immolative cascade depending on the

specific drug structure.

Experimental Protocol: Amine Alkylation
Objective: To attach Allyl 4-bromobutyrate to a secondary amine drug scaffold.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b068926/docs?utm_src=pdf-body#allyl-4-bromobutyrate-the-orthogonal-click-linker
https://www.benchchem.com/product/b068926/docs?utm_src=pdf-body#allyl-4-bromobutyrate-the-orthogonal-click-linker
https://www.benchchem.com/product/b068926/docs?utm_src=pdf-body#allyl-4-bromobutyrate-the-orthogonal-click-linker
https://www.benchchem.com/product/b068926/docs?utm_src=pdf-body#allyl-4-bromobutyrate-the-orthogonal-click-linker
https://www.benchchem.com/product/b068926/docs?utm_src=pdf-body#allyl-4-bromobutyrate-the-orthogonal-click-linker
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Dissolve 1.0 mmol of the Secondary Amine in 5 mL of anhydrous Acetonitrile

(ACN).

Base Addition: Add 1.5 mmol of Cesium Carbonate (

). Note:

is preferred over

for faster kinetics with alkyl bromides.

Linker Addition: Add 1.1 mmol of Allyl 4-bromobutyrate via syringe.

Reflux: Heat the mixture to 60°C under Nitrogen for 12 hours.

Monitoring: Check TLC for the disappearance of the amine spot.

Workup: Filter off the inorganic salts. Concentrate the filtrate.

Purification: The allyl-functionalized amine is typically purified via silica gel chromatography.

Safety & Handling (MSDS Highlights)
Hazards:

H314: Causes severe skin burns and eye damage (due to potential hydrolysis to HBr).

H227: Combustible liquid.

Lachrymator: Vapor may cause eye irritation and tearing.

Storage:

Store at 2–8°C.

Keep under Inert Atmosphere (Argon) to prevent hydrolysis of the ester or oxidation of the

allyl group.

Disposal:
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Must be disposed of as halogenated organic waste. Do not mix with strong oxidizers or

strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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